Cas no 2096997-00-9 (1-{[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene]sulfonyl}pyrazole)
1-{[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene]sulfonyl}pyrazole is a boronic ester-functionalized sulfonylpyrazole derivative, primarily employed as an intermediate in organic synthesis and pharmaceutical research. Its key advantages include stability under typical reaction conditions, attributed to the tetramethyl-1,3,2-dioxaborolane protecting group, which enhances handling and storage. The sulfonylpyrazole moiety offers reactivity for further functionalization, making it valuable in cross-coupling reactions and medicinal chemistry applications. The compound's structural features facilitate its use in Suzuki-Miyaura couplings, enabling the synthesis of complex biaryl systems. Its well-defined reactivity profile and compatibility with diverse synthetic conditions make it a reliable building block for advanced molecular frameworks.
2096997-00-9 structure
Product Name:1-{[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene]sulfonyl}pyrazole
CAS No:2096997-00-9
MF:C15H19BN2O4S
MW:334.198362588882
MDL:MFCD20231464
CID:5085303
PubChem ID:56776831
Update Time:2025-06-07
1-{[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene]sulfonyl}pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene]sulfonyl}pyrazole
- W2868
- 1-((4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)sulfonyl)-1H-pyrazole
- 1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]sulfonylpyrazole
- BS-33565
- 2096997-00-9
- 1-([4-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZENE]SULFONYL)PYRAZOLE
- F75393
- CS-0177873
- MFCD20231464
- 1-[4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZENESULFONYL]PYRAZOLE
- 1-{[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene]sulfonyl}pyrazole
-
- MDL: MFCD20231464
- Inchi: 1S/C15H19BN2O4S/c1-14(2)15(3,4)22-16(21-14)12-6-8-13(9-7-12)23(19,20)18-11-5-10-17-18/h5-11H,1-4H3
- InChI Key: OACLVVBLTNYIEP-UHFFFAOYSA-N
- SMILES: S(C1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1)(N1C=CC=N1)(=O)=O
Computed Properties
- Exact Mass: 334.1158584g/mol
- Monoisotopic Mass: 334.1158584g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 522
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 78.8
1-{[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene]sulfonyl}pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB311375-1 g |
1-{[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene]sulfonyl}pyrazole; 97% |
2096997-00-9 | 1g |
€467.00 | 2023-04-26 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1248543-250mg |
1-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene]sulfonyl}pyrazole |
2096997-00-9 | 97% | 250mg |
¥625 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1248543-1g |
1-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene]sulfonyl}pyrazole |
2096997-00-9 | 97% | 1g |
¥1440 | 2023-04-14 | |
| abcr | AB311375-1g |
1-{[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene]sulfonyl}pyrazole, 97%; . |
2096997-00-9 | 97% | 1g |
€467.00 | 2025-03-19 | |
| eNovation Chemicals LLC | Y1264439-1g |
1-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene]sulfonyl}pyrazole |
2096997-00-9 | 97% | 1g |
$245 | 2023-05-17 | |
| Aaron | AR00JNIQ-100mg |
1-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene]sulfonyl}pyrazole |
2096997-00-9 | 97% | 100mg |
$35.00 | 2025-02-12 | |
| Aaron | AR00JNIQ-250mg |
1-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene]sulfonyl}pyrazole |
2096997-00-9 | 97% | 250mg |
$54.00 | 2023-12-14 | |
| 1PlusChem | 1P00JNAE-100mg |
1-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene]sulfonyl}pyrazole |
2096997-00-9 | 97% | 100mg |
$28.00 | 2023-12-19 | |
| 1PlusChem | 1P00JNAE-250mg |
1-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene]sulfonyl}pyrazole |
2096997-00-9 | 97% | 250mg |
$48.00 | 2023-12-19 | |
| 1PlusChem | 1P00JNAE-1g |
1-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene]sulfonyl}pyrazole |
2096997-00-9 | 97% | 1g |
$126.00 | 2023-12-19 |
1-{[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene]sulfonyl}pyrazole Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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